Cas no 24219-17-8 (3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine
• CAS No: 24219-17-8
• MF: C₇H₆N₄S
• MW: 178.214338779449
• MDL: MFCD12137242
• CID: 1074156
• PubChem ID: 21486262
• Update Time: 2025-04-24

3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine
• AG-L-57918
• CHEMBL44735
• CTK0J5132
• DE-0705
• MolPort-009-195-875
• SBB089427
• SureCN9230808
• 3-(pyridin-3-yl)-1,2,4-thiadiazol-5-amine
• SCHEMBL9230808
• MFCD12137242
• CCG-325063
• EN300-118281
• AKOS009577652
• 3-pyridin-3-yl-1,2,4-thiadiazol-5-amine
• DTXSID80614649
• Z431702548
• CS-0199840
• A918768
• 3-(3-PYRIDINYL)-5-AMINO-[1,2,4]THIADIAZOLE
• ZAA21917
• 24219-17-8

• MDL： MFCD12137242
• Inchi： 1S/C7H6N4S/c8-7-10-6(11-12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,10,11)
• InChI Key： DZQRFUXSKCTOTP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 178.03148
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 64.69

3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine

3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine (CAS No. 24219-17-8): A Comprehensive Overview

3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine (CAS No. 24219-17-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine-thiadiazole hybrid structure, exhibits unique physicochemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its structural similarity to several drug-like molecules.

The molecular formula of 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine is C₇H₆N₄S, with a molecular weight of 178.21 g/mol. Its thiadiazole ring contributes to its stability and ability to participate in hydrogen bonding, while the pyridine moiety enhances its solubility in polar solvents. These characteristics are crucial for its performance in medicinal chemistry applications, where researchers often search for "heterocyclic compounds with drug potential" or "pyridine-thiadiazole derivatives in drug discovery."

Recent studies have explored the biological activities of 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine derivatives, particularly their potential as enzyme inhibitors. The compound's structure allows for easy modification, making it a versatile building block in pharmaceutical design. Current research trends, as reflected in scientific literature searches, focus on "thiadiazole-based kinase inhibitors" and "nitrogen-containing heterocycles for therapeutic applications," aligning perfectly with this compound's profile.

In material science, 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine has shown promise due to its electron-rich nature and ability to form coordination complexes. Its aromatic system and multiple nitrogen atoms make it suitable for creating advanced materials with specific electronic properties. Researchers investigating "functional organic materials" or "nitrogen-rich compounds for electronic applications" frequently encounter this compound in their literature reviews.

The synthesis of 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine typically involves cyclization reactions starting from appropriate pyridine and thiadiazole precursors. Modern synthetic approaches emphasize green chemistry principles, responding to the growing demand for "sustainable synthesis of heterocyclic compounds" and "environmentally friendly organic synthesis methods." These aspects are particularly relevant given current environmental concerns and regulatory pressures in the chemical industry.

Analytical characterization of 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and structural confirmation are critical for research applications, especially when answering search queries like "how to characterize thiadiazole derivatives" or "analytical methods for nitrogen heterocycles." Proper characterization ensures reliable results in subsequent biological or material studies.

The commercial availability of 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine has increased in recent years, reflecting its growing importance in research. Suppliers often highlight its high purity grade and custom synthesis options, addressing common purchaser concerns about "reliable sources for research chemicals" and "bulk quantities of specialty heterocycles." The compound's stability under standard storage conditions makes it practical for laboratory use.

Future research directions for 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine may explore its potential in catalysis and supramolecular chemistry. The compound's ability to act as a ligand in metal complexes opens possibilities for developing new catalytic systems, responding to searches for "nitrogen ligands in homogeneous catalysis" and "design of molecular catalysts." These applications could significantly impact industrial chemical processes.

Safety considerations for handling 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers frequently search for "safe handling of heterocyclic amines" and "storage conditions for nitrogen-rich compounds," emphasizing the importance of proper material safety information.

The patent landscape surrounding 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine derivatives continues to expand, particularly in pharmaceutical applications. Recent filings address its use in targeted therapies, aligning with the growing interest in "personalized medicine approaches" and "small molecule drug development." This intellectual property activity indicates the compound's ongoing relevance in drug discovery pipelines.

In conclusion, 3-(3-Pyridinyl)-1,2,4-thiadiazol-5-amine (CAS No. 24219-17-8) represents a versatile and valuable compound in modern chemical research. Its unique heterocyclic structure, combined with its diverse applications in pharmaceuticals and materials science, ensures its continued importance. As research trends evolve toward more specialized and sustainable chemistry solutions, this compound is likely to maintain its position as a key building block for innovation.